Cas no 609804-68-4 (Acetic acid, (2-cyano-5-methylphenoxy)-)

• Product Name: Acetic acid, (2-cyano-5-methylphenoxy)-
• CAS No: 609804-68-4
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 1623834
• Update Time: 2024-08-30

Acetic acid, (2-cyano-5-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-cyano-5-methylphenoxy)-
• Acetic acid, 2-(2-cyano-5-methylphenoxy)-

• Inchi： 1S/C10H9NO3/c1-7-2-3-8(5-11)9(4-7)14-6-10(12)13/h2-4H,6H2,1H3,(H,12,13)
• InChI Key： ZLWMFJGPUQATAJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC(C)=CC=C1C#N

Computed Properties

• Exact Mass: 191.05827
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3A^2

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 411.4±30.0 °C(Predicted)
• PSA: 70.32
• pka: 2.96±0.10(Predicted)